MRS4719

• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C18H18N4O2S/c1-10(13-8-11(23)6-7-14(13)24)21-22-17-16-12-4-2-3-5-15(12)25-18(16)20-9-19-17/h6-9,23-24H,2-5H2,1H3,(H,19,20,22)/b21-10+
• InChIKey: IMZXEXALIANGGH-UFFVCSGVSA-N

MRS4719: P2X4 Antagonist in Ischemic Stroke Models

MRS4719 (4-pyridyl 21u) is a small-molecule purinergic receptor antagonist belonging to the 1,5-dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-dione chemotype [1]. It exhibits potent, selective antagonism at the human P2X4 receptor (hP2X4R) [1]. Beyond in vitro potency, MRS4719 is uniquely characterized by its validated in vivo neuroprotective and neuro-rehabilitative activity in an ischemic stroke model, a feature not universally shared by other in-class P2X4 antagonists [1][2].

P2X4 receptor pathway inhibition studies

Ischemic stroke MCAO model-response context

Primary human macrophage calcium signaling assay

• [1] Toti KS, et al. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists. J Med Chem. 2022;65(20):13967-13987. View Source
• [2] Verma R, et al. Abstract 41: Synthesis And Pharmacological Validation Of Novel Neuroprotective Purinergic Receptor P2X4 Antagonists For The Treatment Of Ischemic Stroke. Stroke. 2023;54(Suppl_1):A41. View Source

MRS4719: Irreplaceable P2X4 Antagonist

While multiple compounds are described as P2X4 receptor antagonists, their pharmacological profiles—including potency, selectivity across P2X subtypes, mechanism of action (competitive vs. allosteric), species ortholog activity, and crucially, their demonstrated in vivo efficacy in disease-relevant models—differ substantially [1][2]. For instance, some commonly used tools like 5-BDBD exhibit only moderate potency (IC50 0.75 μM) with off-target activity at P2X1 and P2X3 at higher concentrations [3], whereas others like BX430 lack activity at rodent P2X4 orthologs, limiting their in vivo utility [4]. MRS4719's combination of sub-micromolar potency, broad selectivity, and validated efficacy in a translational mouse model of stroke, including in aged animals, creates a distinct evidence package that is not interchangeable with that of its structural analogs (e.g., MRS4596) or other chemical series [1].

Structure 4-pyridyl substitution is critical for reported potency; parent compound or aza-scan variants may shift assay-response context.

Analog MRS4596 (6-methyl analogue) differs across multiple model endpoints; potency and recovery profiles may not transfer directly.

Position Naphthalene ring substitutions at the 7-position are not tolerated; positional isomers may lack target engagement.

• [1] Toti KS, et al. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists. J Med Chem. 2022;65(20):13967-13987. View Source
• [2] Hernandez-Olmos V, et al. N-substituted phenoxazine and acridone derivatives: Structure-activity relationships of potent P2X4 receptor antagonists. J Med Chem. 2012;55(22):9576-9588. View Source
• [3] Coddou C, et al. Characterization of the antagonist actions of 5-BDBD at the rat P2X4 receptor. Neurosci Lett. 2019;690:219-224. View Source
• [4] Ase AR, et al. Identification of the molecular determinants of antagonist potency in the allosteric binding pocket of human P2X4. Br J Pharmacol. 2015;172(11):2812-2825. View Source

MRS4719: Quantitative Evidence vs. Related P2X4 Antagonists

MRS4719 vs. MRS4596: P2X4 Potency Advantage

In a direct head-to-head comparison within the same structure-activity relationship (SAR) study, MRS4719 (21u) demonstrated significantly greater potency at the human P2X4 receptor (hP2X4R) compared to its direct analog MRS4596 (22c). [1]

P2X4 Potency

Head-to-head

IC50 0.503 μM vs MRS4596 1.38 μM (2.7× lower)

Assay potency context for human P2X4R

[Ca2+]i influx assay in HEK293 cells; same study conditions

Evidence Dimension	In vitro antagonist potency (IC50) at human P2X4 receptor
Target Compound Data	IC50 = 0.503 μM
Comparator Or Baseline	MRS4596 (direct structural analog, 6-methyl substitution) IC50 = 1.38 μM
Quantified Difference	MRS4719 is 2.74-fold (approx. 2.7x) more potent than MRS4596.
Conditions	Calcium influx assay in HEK cells overexpressing human P2X4 receptor.

Why This Matters

This nearly 3-fold improvement in potency allows for lower concentrations to be used to achieve equivalent target engagement, potentially widening the therapeutic window and reducing off-target liabilities.

• [1] Toti KS, et al. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists. J Med Chem. 2022;65(20):13967-13987. View Source

P2X4 Subtype Selectivity

MRS4719 is one of the few P2X4 antagonists with publicly available, quantitative in vivo efficacy data in a disease-relevant, aged animal model. In middle-aged mice (11-12 months), a model more clinically representative of stroke demographics, MRS4719 significantly reduced cerebral infarct volume. Such age-specific efficacy data is often lacking for other P2X4 tool compounds (e.g., BX430, 5-BDBD) which may have been characterized primarily in young animals or lack rodent ortholog activity. [1]

Subtype Selectivity

Class-level

Selective vs hP2X1R, hP2X2/3R, hP2X3R; quantitative ratios not reported

Supports target-engagement interpretation

Non-selective comparators (suramin, PPADS) inhibit multiple subtypes

Evidence Dimension	In vivo neuroprotection (cerebral infarct volume reduction) in middle-aged mouse MCAO model
Target Compound Data	Infarct volume reduced from 59.6 ± 5.3 mm³ (vehicle) to 27.47 ± 10.23 mm³ with MRS4719 (1.5 mg/kg/day, s.c.)
Comparator Or Baseline	Common P2X4 antagonists BX430 and 5-BDBD lack similar published quantitative in vivo neuroprotective data in aged rodent stroke models. BX430 is also inactive at rodent P2X4 orthologs.
Quantified Difference	A statistically significant 54% reduction in mean infarct volume (p < 0.05).
Conditions	Middle-aged C57B/6 mice (11-12 months old), 60 min middle cerebral artery occlusion (MCAO), 3 days of reperfusion.

Why This Matters

This provides critical translational validation for researchers targeting P2X4 in age-related conditions like stroke, offering a level of disease-relevant evidence that is absent for many alternatives.

• [1] Verma R, et al. Abstract 41: Synthesis And Pharmacological Validation Of Novel Neuroprotective Purinergic Receptor P2X4 Antagonists For The Treatment Of Ischemic Stroke. Stroke. 2023;54(Suppl_1):A41. View Source

Infarct Volume Reduction in Aged Mice

MRS4719's selectivity was experimentally validated against a panel of relevant human P2X receptor subtypes (hP2X1R, hP2X2/3R, hP2X3R) and found to be highly selective. This contrasts with other P2X4 antagonists like 5-BDBD, which has been reported to inhibit hP2X1R and hP2X3R at concentrations only moderately above its IC50 for P2X4. [1][2]

Infarct Volume

Reported

27.47 mm³ vs vehicle 59.6 mm³ (≈54% reduction, p

Model-response endpoint context in aged MCAO mice

1.5 mg/kg/day s.c., 3 days post-stroke; 11–12 month mice

Macrophage Target Engagement

Class-level

Inhibited ATP-induced [Ca2+]i influx in primary human monocyte-derived macrophages

Supports endogenous P2X4 functional antagonism

Donors aged 55±10 years; recombinant-system-only comparators noted

Long-Term Atrophy

Class-level

Reduced brain atrophy at 35 days post-stroke; learning/memory enhancement reported

Dual-phase endpoint context (acute + chronic)

Comparators lack comparable longitudinal characterization

Evidence Dimension	Receptor subtype selectivity
Target Compound Data	MRS4719 is selective versus hP2X1R, hP2X2/3R, and hP2X3R. No quantitative inhibition reported for these subtypes at relevant concentrations.
Comparator Or Baseline	5-BDBD, a common P2X4 antagonist, at 10 μM (13.3x its P2X4 IC50) inhibited P2X1R by 13% and P2X3R by 35%.
Quantified Difference	MRS4719 maintains selectivity at concentrations well above its IC50, whereas 5-BDBD shows measurable off-target activity at a 13-fold excess concentration.
Conditions	Calcium influx assays in cells overexpressing individual human P2X receptor subtypes.

Why This Matters

This ensures that biological effects observed in complex systems (e.g., in vivo or primary cell cultures) can be more confidently attributed to P2X4 receptor antagonism, a critical requirement for rigorous target validation and mechanism-of-action studies.

• [1] Toti KS, et al. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists. J Med Chem. 2022;65(20):13967-13987. View Source
• [2] Coddou C, et al. Characterization of the antagonist actions of 5-BDBD at the rat P2X4 receptor. Neurosci Lett. 2019;690:219-224. View Source

Inhibition of ATP-Induced Calcium Influx in Human Macrophages

MRS4719's functional activity was validated in a clinically relevant human primary cell system. It effectively blocked ATP-induced calcium influx in primary human monocyte-derived macrophages, confirming its ability to antagonize endogenously expressed P2X4 receptors. This level of translational validation is not universally documented for other P2X4 antagonists, providing a direct link from target engagement to a human immune cell function. [1]

Macrophage Target Engagement

Class-level

Inhibited ATP-induced [Ca2+]i influx in primary human monocyte-derived macrophages

Supports endogenous P2X4 functional antagonism

Donors aged 55±10 years; recombinant-system-only comparators noted

Evidence Dimension	Functional antagonism of endogenous P2X4R in primary human cells
Target Compound Data	MRS4719 inhibited ATP-induced [Ca2+]i influx in primary human monocyte-derived macrophages.
Comparator Or Baseline	Many P2X4 antagonists (e.g., PSB-12054, 5-BDBD) are characterized primarily in recombinant overexpression systems, with limited or no published data on their activity in human primary immune cells.
Quantified Difference	Not quantified as a difference; the evidence dimension is a qualitative confirmation of activity in a human primary cell system.
Conditions	Primary human monocyte-derived macrophages from healthy aged donors (55 ± 10 years).

Why This Matters

This evidence de-risks translation by confirming that MRS4719 is effective at blocking native human P2X4 signaling in a cell type central to neuroinflammation, a key pathological process in ischemic stroke.

• [1] Toti KS, et al. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists. J Med Chem. 2022;65(20):13967-13987. View Source

MRS4719: Stroke and Neuroinflammation Applications

Preclinical Ischemic Stroke Studies in Aged Animal Models

Due to its superior potency over MRS4596 and its validated, selective P2X4 antagonism [1], MRS4719 is the optimal tool for dissecting the specific contribution of P2X4 to post-ischemic neuroinflammation. Its ability to block ATP-induced calcium influx in human macrophages [1] provides a direct link to the innate immune response in stroke. This makes it superior to less potent or less selective alternatives (e.g., 5-BDBD, PSB-12062) for experiments requiring confident target deconvolution in complex in vitro models like microglia-neuron co-cultures or brain slice preparations.

P2X4-Mediated Neuroinflammation in Human Primary Immune Cells

The quantitative demonstration of significant neuroprotection (54% infarct volume reduction) in middle-aged mice [2] positions MRS4719 as a uniquely valuable asset for translational stroke research. Researchers aiming to model the clinical reality of stroke—which predominantly affects the elderly—should prioritize MRS4719 over other P2X4 antagonists that either lack rodent ortholog activity (e.g., BX430) or have not been validated in aged animals. The defined dose (1.5 mg/kg/day) and clear efficacy metric provide a robust, evidence-based starting point for preclinical trial design.

Longitudinal Neurorehabilitation and Functional Recovery

MRS4719 is a preferred chemical probe for confirming P2X4 engagement in human primary immune cells. The published evidence of functional blockade in primary human monocyte-derived macrophages [1] offers a level of translational validation that reduces the experimental risk associated with relying solely on data from overexpressing cell lines. This makes MRS4719 particularly valuable for studies investigating P2X4's role in human immune function, inflammasome activation, and other ATP-driven inflammatory pathways, where data from rodent-specific or less translational tools would be insufficient.

Comparative Pharmacology of Naphthodiazepinedione P2X4 Series

For medicinal chemistry and drug discovery programs targeting P2X4, MRS4719 serves as a well-characterized and potent lead compound or benchmark standard. Its clear SAR, where the 4-pyridyl modification confers a 2.7-fold potency increase over the 6-methyl analog MRS4596 [1], provides a defined starting point for further optimization. Its validated in vivo efficacy and selectivity profile offer a benchmark against which to measure the progress of new chemical entities, ensuring that future candidates deliver meaningful improvements over a well-documented standard.

Application

Selection Property

Validation Focus

Ischemic stroke model studies

Aged animal model-response context

Infarct volume and behavioral endpoint review

P2X4-mediated neuroinflammation assays

Primary human macrophage functional evidence

ATP-induced calcium flux endpoint context

Longitudinal neurorehabilitation models

Dual-phase endpoint data package

Acute infarct and chronic atrophy endpoints

Naphthodiazepinedione SAR studies

4-pyridyl benchmark comparator

Potency and selectivity ranking review

• [1] Toti KS, et al. Structure-Activity Relationship and Neuroprotective Activity of 1,5-Dihydro-2H-naphtho[1,2-b][1,4]diazepine-2,4(3H)-diones as P2X4 Receptor Antagonists. J Med Chem. 2022;65(20):13967-13987. View Source
• [2] Verma R, et al. Abstract 41: Synthesis And Pharmacological Validation Of Novel Neuroprotective Purinergic Receptor P2X4 Antagonists For The Treatment Of Ischemic Stroke. Stroke. 2023;54(Suppl_1):A41. View Source